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Compound of Interest

Compound Name: Khasianine
CAS No.: 11034-34-7
Cat. No.: B1231531

Get Quote

Abstract & Scientific Scope

Khasianine (CAS: 32449-98-2) is a steroidal glycoalkaloid structurally characterized by a
solasodine backbone glycosylated with a rhamnose-glucose moiety (

-L-rhamnopyranosyl-(1
4)
-L-rhamnopyranosyl-(1
2)]-

-D-glucopyranosyl).[1][2][3] It exhibits potent anti-inflammatory and anti-tumor properties,
specifically through the downregulation of the NF-

B axis and modulation of RhoA signaling pathways.[1]
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Due to its amphiphilic nature—possessing a hydrophobic steroidal core and a polar
trisaccharide chain—Khasianine presents specific solubilization challenges.[1] Improper
preparation in dimethyl sulfoxide (DMSOQ) often leads to "silent precipitation,” where micro-
aggregates form upon introduction to aqueous media, skewing IC

data and reducing bioavailability. This guide outlines a standardized protocol to ensure
thermodynamic stability and experimental reproducibility.

Physicochemical Profile

Table 1: Key Chemical Properties of Khasianine

Parameter Specification Notes

Unique identifier for

CAS Number 32449-98-2 o
verification.[1][4]
Formula Glycoside of Solasodine.
) Use this exact value for
Molecular Weight 721.92 g/mol

molarity calculations.[1]

Requires sonication at higher

Solubility (BMS0) mg/mL (up to 50 mg/mL) concentrations.[3][4][5]

Precipitates immediately in

Solubility (Water) Insoluble
aqueous buffers.
Appearance White to off-white solid Hygroscopic powder.[1]
) Stable for 3 years if
Storage (Solid) -20°C

desiccated.[1]

Pre-Solubilization Checklist

Safety First: Khasianine is a bioactive alkaloid.[1][4] Wear nitrile gloves, a lab coat, and safety
goggles. Handle powder in a biosafety cabinet or fume hood to prevent inhalation.[1]

Critical Reagent Requirements:

e Solvent:Anhydrous DMSO (Dimethyl Sulfoxide),
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99.9%, Cell Culture Grade.

o Insight: DMSO is highly hygroscopic.[1] Using "old" DMSO that has absorbed atmospheric
water will significantly reduce Khasianine solubility and may cause hydrolysis of the
glycosidic bonds over time.[1] Always use a fresh or nitrogen-purged bottle.[1]

e Vessels: Amber glass vials (borosilicate). Khasianine is light-sensitive; avoid clear plastics.

[1]

o Equipment: Ultrasonic bath (sonicator) operating at 40 kHz.

Protocol: Preparation of 10 mM Stock Solution

Target Volume: 1 mL | Target Concentration: 10 mM

Step 1: Molar Mass Calculation

Using the formula

Step 2: Weighing (The "Difference" Method)

Due to the electrostatic nature of fine alkaloid powders, direct weighing can be inaccurate.

Place a sterile amber glass vial on the analytical balance and tare.[1]

Weigh approximately 7.22 mg of Khasianine powder directly into the vial.

Record the exact mass (e.g.,

mgQ).

Recalculate the required DMSO volume to maintain exactly 10 mM:

(Example: For 7.40 mg, add 1025

L DMSO).

Step 3: Dissolution & Homogenization[1]
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e Add the calculated volume of Anhydrous DMSO to the vial.[6]
» Vortex vigorously for 30 seconds.

e Sonication (Crucial): Place the vial in an ultrasonic bath at room temperature for 5-10
minutes.

o Why? Steroidal glycosides often form intermolecular hydrogen bonds in the solid state.[1]
Sonication disrupts these lattices more effectively than vortexing alone, ensuring a true
solution rather than a suspension.

e Visual QC: Inspect against a light source. The solution must be completely clear and
colorless. If particulates remain, sonicate for an additional 5 minutes.

Step 4: Aliquoting & Storage[1][4][7][8]
 Aliquot: Dispense into single-use volumes (e.g., 50

L) to prevent freeze-thaw degradation.

e Storage: Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).

e Protection: Wrap vials in aluminum folil if not using amber glass.

Experimental Workflow Visualization

The following diagram illustrates the critical path from solid powder to cell treatment,
emphasizing the "dilution shock" prevention strategy.

Visual QC
(Clear Solution?)

Khasianine Solid Weigh & Calculate Add Anhydrous DMSO EtaEees Sonicate
(Store -20°C) (Target 10-50 mM) (Fresh/Desiccated) (5-10 mins, RT) ¢ Fail (Particulates)

S Aliquot & Freeze IERIEVINN Serial Dilution
(-80°C) (Media/Buffer)

Click to download full resolution via product page

Caption: Workflow for the preparation and validation of Khasianine stock solutions. Note the
critical sonication step to ensure complete solubilization of the glycosidic structure.[1]
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Working Solution & In Vivo Formulation

Cell Culture (In Vitro):
 Dilute the stock solution into culture medium immediately prior to use.
e DMSO Tolerance: Ensure the final DMSO concentration is

(v/v) to avoid solvent cytotoxicity.
» Example: To achieve 10

M final concentration from a 10 mM stock, dilute 1:1000.

Animal Studies (In Vivo Formulation): For intraperitoneal (IP) or intravenous (V) administration,
pure DMSO is toxic. Use the following "Solvent Sandwich" method to create a stable
suspension/solution (approx. 2 mg/mL):

10% DMSO (containing Khasianine)[4]

40% PEG300 (Polyethylene glycol)[1]

5% Tween-80

45% Saline (0.9% NaCl) Add solvents in this exact order, vortexing between each addition to
prevent precipitation.

Mechanistic Context

Understanding the biological pathway is essential for interpreting assay results.[1]
Khasianine's activity is heavily dependent on its rhamnose moiety, which interacts with cell
surface lectins.
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Caption: Proposed mechanism of action. Khasianine targets cell surface lectins, subsequently
inhibiting NF-kB nuclear translocation and modulating RhoA signaling to induce therapeutic
effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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